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Compound of Interest

Compound Name: Cinnamyl isobutyrate

Cat. No.: B7804189 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of

cinnamyl isobutyrate, a fragrance and flavoring agent also studied for its potential therapeutic

properties.[1] The document details the physical characteristics of this compound, presents

standardized methodologies for determining its key thermal properties, and offers a structured

summary of available data.

Introduction to Cinnamyl Isobutyrate
Cinnamyl isobutyrate (CAS No. 103-59-3) is an organic compound with the molecular formula

C₁₃H₁₆O₂.[1] It is described as a colorless to pale yellow liquid with a sweet, balsamic, and

fruity odor.[2][3] This ester is almost insoluble in water but soluble in alcohol and oils.[4] Beyond

its primary use in the flavor and fragrance industry, it has been a subject of study for potential

antimicrobial and antioxidant effects, making it a compound of interest in pharmaceutical

research.[1]

Physical Properties Data
The accurate determination of physical properties such as melting and boiling points is crucial

for the identification, purity assessment, and handling of chemical substances. The data for

cinnamyl isobutyrate are summarized below.

Table 1: Quantitative Data for Cinnamyl Isobutyrate
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Property Value Conditions

Boiling Point 295.00 to 297.00 °C @ 760.00 mm Hg[1][2][3][5]

254 °C
(literature value, may vary)[4]

[6][7]

Melting Point Not Applicable
Cinnamyl isobutyrate is a liquid

at room temperature.[6]

Density 1.008 g/mL @ 25 °C[4]

Refractive Index 1.5230 to 1.5280 @ 20 °C[1][5]

Vapor Pressure 0.002000 mmHg @ 20.00 °C[2][5]

Flash Point > 100 °C (> 212 °F) [2][5]

Experimental Protocols
The following sections detail standardized laboratory procedures for the determination of

boiling and melting points. While cinnamyl isobutyrate is a liquid at standard conditions, the

melting point protocol is included for broader applicability to other substances.

The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding

atmospheric pressure.[8] A common and accurate method for small sample volumes is the

micro-boiling point determination.[9]

Materials:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., Thiele tube with oil bath or a metal heating block)[9][10]

Sample of cinnamyl isobutyrate
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Procedure:

Sample Preparation: Place a few milliliters of cinnamyl isobutyrate into the small test tube.

Capillary Insertion: Place the capillary tube, with its open end down, into the test tube

containing the sample.

Apparatus Setup: Secure the test tube to a thermometer, ensuring the sample is aligned with

the thermometer bulb. Immerse the assembly into the heating bath (Thiele tube or heating

block).[11]

Heating: Begin heating the apparatus slowly. As the temperature rises, air trapped in the

capillary tube will be expelled, seen as a slow stream of bubbles.[9]

Observation: Continue gentle heating until a rapid and continuous stream of bubbles

emerges from the capillary tube. This indicates that the liquid has reached its boiling point.

Temperature Recording: Stop heating. The stream of bubbles will slow down and eventually

stop. The moment the liquid is drawn back into the capillary tube, record the temperature.

This is the boiling point of the liquid.[9]

Verification: Allow the apparatus to cool and repeat the procedure to ensure a consistent and

accurate reading.

For solid compounds, the melting point is a key indicator of purity.[12] A sharp melting range

(typically 0.5-1.0°C) is characteristic of a pure substance, whereas impurities tend to depress

and broaden the melting range.[10][12]

Materials:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[10][12]

Capillary tubes (sealed at one end)

Solid sample (finely powdered and dry)

Thermometer
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Procedure:

Sample Loading: Press the open end of a capillary tube into a small amount of the powdered

sample. Tap the sealed end on a hard surface to pack the solid into the bottom of the tube to

a height of 2-3 mm.[13]

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point

apparatus.

Rapid Heating (Optional): If the approximate melting point is unknown, heat the sample

rapidly to get a preliminary reading. Allow the apparatus to cool before proceeding.[12]

Slow Heating: Heat the sample at a slow, controlled rate (approximately 1-2°C per minute)

as the temperature approaches the expected melting point.[10]

Observation and Recording: Record the temperature at which the first droplet of liquid

appears. This is the start of the melting range. Continue heating slowly and record the

temperature at which the last crystal of the solid melts completely. This is the end of the

melting range.[10][13]

Visualization of Experimental Workflow
The following diagram illustrates the generalized workflow for determining the boiling point of a

liquid substance using the capillary method.
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Caption: Workflow for Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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